Cas no 1865112-45-3 (2-[[2-(1-Methylethyl)phenyl]methyl]oxirane)

• Product Name: 2-[[2-(1-Methylethyl)phenyl]methyl]oxirane
• CAS No: 1865112-45-3
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 5962721
• PubChem ID: 54042284
• Update Time: 2025-10-29

2-[[2-(1-Methylethyl)phenyl]methyl]oxirane Chemical and Physical Properties

Names and Identifiers

• 2-[[2-(1-Methylethyl)phenyl]methyl]oxirane
• 2-{[2-(propan-2-yl)phenyl]methyl}oxirane
• 1865112-45-3
• EN300-1842315

• Inchi： 1S/C12H16O/c1-9(2)12-6-4-3-5-10(12)7-11-8-13-11/h3-6,9,11H,7-8H2,1-2H3
• InChI Key： FLDWYEPGBBDGPO-UHFFFAOYSA-N
• SMILES： O1CC1CC1=CC=CC=C1C(C)C

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 1.020±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 243.2±9.0 °C(Predicted)

Additional information on 2-[[2-(1-Methylethyl)phenyl]methyl]oxirane

Introduction to CAS No. 186511-45-3: 2-[[2-(1-Methylethyl)phenyl]methyl]oxirane

CAS No. 186511-45-3, also known as 2-[[2-(1-Methylethyl)phenyl]methyl]oxirane, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This compound belongs to the class of epoxides, which are three-membered cyclic ethers with significant reactivity in various chemical reactions.

The molecular structure of 2-[[2-(1-Methylethyl)phenyl]methyl]oxirane consists of a phenyl ring substituted with an isopropyl group at the para position, connected via a methylene bridge to an epoxide group. This configuration imparts the compound with a combination of aromatic stability and reactive epoxide functionality, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the synthesis of high-performance polymers and composites. Researchers have explored its use as a precursor for epoxy resins, which are widely used in aerospace, automotive, and electronics industries due to their exceptional thermal and mechanical properties.

In addition to its industrial applications, CAS No. 186511-45-3 has shown promise in biomedical research. Its epoxide group can undergo selective ring-opening reactions, enabling the formation of bioactive molecules with potential therapeutic applications. For instance, studies have demonstrated its utility in the synthesis of antiviral agents and anticancer drugs, where precise control over the reaction conditions is crucial for achieving desired outcomes.

The synthesis of 2-[[2-(1-Methylethyl)phenyl]methyl]oxirane typically involves the reaction of an appropriate alkene with an oxidizing agent under controlled conditions. Recent advancements in green chemistry have led to the development of more sustainable methods for its production, reducing environmental impact while maintaining high yields.

From an environmental perspective, understanding the degradation pathways and toxicity profile of CAS No. 186511-45-3 is essential for ensuring safe handling and disposal practices. Research into its environmental fate has revealed that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in ecosystems.

In conclusion, CAS No. 186511-45-3 or 2-[[2-(1-Methylethyl)phenyl]methyl]oxirane stands as a testament to the ongoing innovation in chemical synthesis and materials science. Its unique properties and diverse applications continue to make it a subject of interest for researchers across various disciplines.